Cas no 2172218-76-5 (3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid)

• Product Name: 3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid
• CAS No: 2172218-76-5
• MF: C₃₁H₂₉N₃O₅S
• MW: 555.644066572189
• CID: 5825455
• PubChem ID: 165807023
• Update Time: 2025-07-01

3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid
• 2172218-76-5
• EN300-1552479
• 3-{N-benzyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]propanamido}propanoic acid

• Inchi： 1S/C31H29N3O5S/c35-28(34(17-16-29(36)37)19-21-8-2-1-3-9-21)15-14-22-18-32-30(40-22)33-31(38)39-20-27-25-12-6-4-10-23(25)24-11-5-7-13-26(24)27/h1-13,18,27H,14-17,19-20H2,(H,36,37)(H,32,33,38)
• InChI Key： XJUUWKQQRFLVEU-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(N(CCC(=O)O)CC1C=CC=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 555.18279221g/mol
• Monoisotopic Mass: 555.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 137Ų

Additional information on 3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid

3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid: A Comprehensive Overview

The compound with CAS No 2172218-76-5, known as 3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a benzyl group, a thiazole ring, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups contribute to its unique chemical properties and reactivity.

The thiazole ring in this compound is a heterocyclic aromatic structure that plays a crucial role in its stability and reactivity. Thiazoles are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and additions. The presence of the Fmoc group further enhances the molecule's functionality by providing a protective mechanism during synthesis. The Fmoc group is commonly used in peptide synthesis to protect amino groups, ensuring precise control over the reaction pathway.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its structural complexity to enhance drug solubility and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a scaffold for developing novel anticancer agents. The study revealed that the benzyl group enhances the molecule's lipophilicity, while the thiazole ring contributes to its ability to interact with cellular targets.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that the compound exhibits excellent charge transport properties when incorporated into polymer blends, making it suitable for applications such as flexible displays and solar cells.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazole ring through condensation reactions and the subsequent introduction of the Fmoc group via nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies conducted by environmental scientists have shown that under specific conditions, the compound can undergo enzymatic degradation, minimizing its environmental footprint. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, 3-{N-benzyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}propanoic acid (CAS No 2172218-76) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research and development.